Cas no 166947-09-7 (3-[4-(Trifluoromethyl)phenyl]propanal)

• Product name: 3-[4-(Trifluoromethyl)phenyl]propanal
• CAS No: 166947-09-7
• MF: C₁₀H₉F₃O
• MW: 202.1731
• MDL: MFCD07772919
• CID: 110827
• PubChem ID: 21683807

3-[4-(Trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenyl)propanal
• 3-(4-Trifluoromethylphenyl)propanal
• 3-[4-(Trifluoromethyl)phenyl]propanal
• BENZENEPROPANAL, 4-(TRIFLUOROMETHYL)-
• PC4059
• 3-(4-Trifluoromethylphenyl)propionaldehyde
• 4-trifluorophenylpronal
• 4-(Trifluoromethyl)benzenepropanal
• 3-(4-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• 3-[4-(Trifluoromethyl)phenyl]propionaldehyde, 4-(3-Oxoprop-1-yl)benzotrifluoride
• Benzenepropanal,4-(trifluoromethyl)-
• 3-[4-(Trifluoromethyl)phenyl]propionaldehyde
• 3-(4-(trifluoromethyl)phenyl)propionaldehyde
• RAJLHYZMTYVILB-UHFFFAOYSA-N
• 4-(3-Oxoprop-1-yl)benzotrifluoride
• 3225AH
• SBB092898
• F2147-2000
• AB42283
• F16144
• DTXSID10616959
• SCHEMBL67365
• PS-8188
• A810798
• AKOS011895679
• FT-0692050
• CS-B0223
• MFCD07772919
• 166947-09-7
• 2-ETHYLHEXANOICACIDVINYLESTER

• MDL： MFCD07772919
• Inchi： 1S/C10H9F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h3-7H,1-2H2
• InChI Key： RAJLHYZMTYVILB-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 216.8±35.0 ºC (760 Torr),
• Flash Point: 96.4±17.4 ºC,
• Refractive Index: 1.45
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.83690

3-[4-(Trifluoromethyl)phenyl]propanal Security Information

• Hazardous Material Identification：

3-[4-(Trifluoromethyl)phenyl]propanal Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Additional information on 3-[4-(Trifluoromethyl)phenyl]propanal

3-[4-(Trifluoromethyl)phenyl]propanal (CAS No. 166947-09-7): A Comprehensive Overview

3-[4-(Trifluoromethyl)phenyl]propanal (CAS No. 166947-09-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMP-propanal, is characterized by its unique trifluoromethyl group and aldehyde functionality, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 3-[4-(Trifluoromethyl)phenyl]propanal consists of a phenyl ring substituted with a trifluoromethyl group at the para position, attached to a propyl chain terminating in an aldehyde group. This configuration imparts the molecule with both aromatic and aliphatic characteristics, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 3-[4-(Trifluoromethyl)phenyl]propanal has been extensively studied for its potential in drug discovery and development. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in the design of effective pharmaceuticals. Additionally, the aldehyde functionality provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

One of the key areas of research involving 3-[4-(Trifluoromethyl)phenyl]propanal is its use as an intermediate in the synthesis of bioactive compounds. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of analogs by modifying the aldehyde group and evaluated their biological effects using in vitro and in vivo models. The results showed that certain derivatives displayed enhanced potency and selectivity compared to existing drugs, highlighting the potential of 3-[4-(Trifluoromethyl)phenyl]propanal as a lead compound for further development.

Beyond its applications in medicinal chemistry, 3-[4-(Trifluoromethyl)phenyl]propanal has also been explored for its use in materials science. The unique combination of aromatic and fluorinated moieties makes it suitable for the preparation of functional polymers and coatings with improved thermal stability and chemical resistance. A study published in the Journal of Polymer Science reported the synthesis of copolymers containing 3-[4-(Trifluoromethyl)phenyl]propanal-based monomers, which exhibited excellent mechanical properties and resistance to harsh environments.

The synthesis of 3-[4-(Trifluoromethyl)phenyl]propanal can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 4-trifluoromethylbenzaldehyde with an appropriate alkylating agent, followed by reduction to form the propyl chain. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving overall yield.

In terms of safety and handling, it is important to note that while 3-[4-(Trifluoromethyl)phenyl]propanal is not classified as a hazardous material, it should be handled with care due to its reactivity as an aldehyde. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be controlled to prevent degradation or contamination.

To summarize, 3-[4-(Trifluoromethyl)phenyl]propanal (CAS No. 166947-09-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure provides a foundation for innovative research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.